Cas no 178685-13-7 (2-Fluorophenethyl Iodide)

• Product Name: 2-Fluorophenethyl Iodide
• CAS No: 178685-13-7
• MF: C₈H₈FI
• MW: 250.051998138428
• CID: 4614228
• PubChem ID: 11021288
• Update Time: 2025-05-22

2-Fluorophenethyl Iodide Chemical and Physical Properties

Names and Identifiers

• 2-Fluorophenethyl iodide
• 2-Fluorophenethyl Iodide

• Inchi： 1S/C8H8FI/c9-8-4-2-1-3-7(8)5-6-10/h1-4H,5-6H2
• InChI Key： DTVSVMHVPOMAQZ-UHFFFAOYSA-N
• SMILES： C1(F)=CC=CC=C1CCI

Computed Properties

• Exact Mass: 249.96548g/mol
• Monoisotopic Mass: 249.96548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 95.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 2-Fluorophenethyl Iodide

2-Fluorophenethyl Iodide: A Comprehensive Overview

2-Fluorophenethyl Iodide (CAS No. 178685-13-7) is a versatile and intriguing compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound, characterized by its unique structure and reactivity, serves as a valuable building block in the synthesis of various bioactive molecules. In this article, we delve into the properties, applications, and recent advancements associated with 2-Fluorophenethyl Iodide, providing a comprehensive understanding of its significance in modern chemical research.

The molecular structure of 2-Fluorophenethyl Iodide consists of a phenyl ring substituted with a fluorine atom at the para position and an ethyl group attached to the benzene ring. The iodide ion acts as a leaving group, making this compound highly reactive in nucleophilic substitution reactions. This property has made it an invaluable reagent in organic synthesis, particularly in the construction of complex aromatic compounds. Recent studies have highlighted its role in the synthesis of pharmaceutical agents, where its ability to facilitate precise molecular transformations is highly sought after.

One of the most notable applications of 2-Fluorophenethyl Iodide is in the field of drug discovery. Researchers have leveraged its reactivity to synthesize bioactive compounds with potential therapeutic applications. For instance, studies published in *Journal of Medicinal Chemistry* have demonstrated its utility in the development of antiviral and anticancer agents. The compound's ability to undergo various coupling reactions has further expanded its utility in medicinal chemistry, enabling the creation of molecules with enhanced pharmacokinetic profiles.

In addition to its role in drug discovery, 2-Fluorophenethyl Iodide has found applications in materials science. Its unique electronic properties make it a promising candidate for use in organic electronics. Recent research has explored its potential as a component in organic light-emitting diodes (OLEDs) and semiconducting materials. These studies underscore the compound's versatility and its growing importance beyond traditional chemical synthesis.

The synthesis of 2-Fluorophenethyl Iodide involves a multi-step process that typically begins with the bromination of 2-fluorotoluene followed by nucleophilic substitution with iodide ions. This method ensures high purity and yields, making it suitable for large-scale production. Advanced purification techniques, such as chromatography and recrystallization, are employed to ensure the final product meets stringent quality standards.

From an environmental standpoint, 2-Fluorophenethyl Iodide exhibits moderate toxicity, necessitating careful handling during synthesis and use. Regulatory agencies have established guidelines for its safe handling and disposal to minimize environmental impact. Researchers are also exploring greener synthesis methods to reduce waste and improve sustainability.

In conclusion, 2-Fluorophenethyl Iodide (CAS No. 178685-13-7) stands as a testament to the ingenuity of modern chemistry. Its diverse applications across drug discovery, materials science, and organic synthesis highlight its significance as a key reagent in contemporary chemical research. As advancements continue to unfold, this compound is poised to play an even greater role in shaping future innovations across multiple disciplines.